Cas no 872041-86-6 ((5-fluoropyridin-3-yl)boronic acid)

• Product Name: (5-fluoropyridin-3-yl)boronic acid
• CAS No: 872041-86-6
• MF: C₅H₅BFNO₂
• MW: 140.908104658127
• MDL: MFCD07368243
• CID: 69179
• PubChem ID: 160871277
• Update Time: 2025-11-02

(5-fluoropyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoropyridine-3-boronic acid
• 5-Fluoropyridine-3-boronic Acid (contains varying amounts of Anhydride)
• (5-Fluoropyridin-3-yl)boronic acid
• 5-Fluoro-3-pyridyl boronic acid
• 5-Fluoropyridin-3-ylboronic acid
• 4-Fluorobenzotrifluoride
• 5-Fluoro-3-pyridylboronic Acid (contains varying amounts of Anhydride)
• 5-FLUOROPYRIDIN-3-YL-3-BORONIC ACID
• 5-Fluoropyridine-3-boronicacid
• 5-Fluoro-3-pyridylboronic Acid
• 3-FLUOROPYRIDINE-5-BORONIC ACID
• Boric acid fluoride-3-5
• 3-fluoro-5-pyridineboronic acid
• 5-fluoro-3-pyridyl-boronic acid
• 5-fluoro-pyridine-3-boronic acid
• FVEDGB
• B-(5-Fluoro-3-pyridinyl)boronic acid (ACI)
• Boronic acid, (5-fluoro-3-pyridinyl)- (9CI)
• (3-Fluoropyridin-5-yl)boronic acid
• A842033
• (5-fluoro-3-pyridyl)boronic acid;5-Fluoropyridine-3-boronic Acid
• DTXSID50660178
• CS-D0337
• F0859
• FVEDGBRHTGXPOK-UHFFFAOYSA-N
• 5-fluoropyridine-3-boronic acid, AldrichCPR
• SCHEMBL27969
• FRANGULINA
• GS-5867
• BCP07271
• AKOS005258007
• FT-0645001
• 3-Borono-5-fluoropyridine
• SY023748
• RB2043
• (5-Fluoropyridin-3-yl)boronicacid
• AC-25838
• J-517552
• AB31983
• MFCD07368243
• 872041-86-6
• EN300-80322
• AM804454
• STL556515
• BBL102709
• DB-007050
• (5-fluoropyridin-3-yl)boronic acid

• MDL： MFCD07368243
• Inchi： 1S/C5H5BFNO2/c7-5-1-4(6(9)10)2-8-3-5/h1-3,9-10H
• InChI Key： FVEDGBRHTGXPOK-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 141.04000
• Monoisotopic Mass: 141.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.4

Experimental Properties

• Density: 1.34
• Melting Point: 233-236
• Boiling Point: 292.9°C at 760 mmHg
• Flash Point: 130.9°C
• Refractive Index: 1.507
• Solubility: Soluble in hot methanol.
• PSA: 53.35000
• LogP: -1.09950

(5-fluoropyridin-3-yl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 37/38-41-36/37/38
• Safety Instruction： 26-39-37
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (5-fluoropyridin-3-yl)boronic acid

Recent Advances in the Application of (5-Fluoropyridin-3-yl)boronic Acid (CAS: 872041-86-6) in Chemical Biology and Drug Discovery

The compound (5-fluoropyridin-3-yl)boronic acid (CAS: 872041-86-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex pharmaceutical compounds. Recent studies have highlighted its role in the development of kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and other targeted therapies.

One of the most notable applications of (5-fluoropyridin-3-yl)boronic acid is in the synthesis of small-molecule inhibitors targeting tyrosine kinases, which are implicated in numerous cancers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent and selective inhibitors for fibroblast growth factor receptors (FGFRs), a family of kinases often dysregulated in solid tumors. The boronic acid moiety facilitates the formation of stable interactions with the target proteins, enhancing both binding affinity and selectivity. This research underscores the compound's potential in addressing unmet medical needs in oncology.

In addition to its role in kinase inhibitor development, (5-fluoropyridin-3-yl)boronic acid has been employed in the construction of PROTACs, a revolutionary class of therapeutics that degrade disease-causing proteins rather than merely inhibiting them. A recent preprint on bioRxiv detailed the use of this boronic acid derivative in the synthesis of PROTACs targeting the androgen receptor (AR), a key driver of prostate cancer. The study reported improved proteasomal degradation efficiency and reduced off-target effects, suggesting a promising avenue for future drug development.

Beyond its therapeutic applications, (5-fluoropyridin-3-yl)boronic acid has also been explored in chemical biology for the development of fluorescent probes and sensors. A 2022 publication in ACS Chemical Biology described its incorporation into a boronic acid-based fluorescent probe for detecting hydrogen peroxide (H2O2) in live cells. This probe exhibited high sensitivity and specificity, enabling real-time monitoring of oxidative stress in cellular models of neurodegenerative diseases. Such innovations highlight the compound's versatility beyond traditional drug discovery.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of (5-fluoropyridin-3-yl)boronic acid. A recent review in Organic Process Research & Development discussed optimization strategies for its synthesis, including the use of palladium-catalyzed borylation reactions and protective group strategies to enhance yield and purity. These advancements are critical for ensuring the compound's availability for both academic and industrial research.

In conclusion, (5-fluoropyridin-3-yl)boronic acid (CAS: 872041-86-6) represents a valuable tool in modern chemical biology and drug discovery. Its applications span from kinase inhibitor design to PROTAC development and biosensing, demonstrating its broad utility. Ongoing research efforts to optimize its synthesis and explore new applications are expected to further solidify its role in advancing therapeutic innovation. For researchers in the field, staying abreast of these developments is essential for leveraging its full potential in future studies.